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Compound of Interest

N-(2-

Compound Name: methoxyethyl)methanesulfonamid
e

Cat. No.: B8784266

Get Quote

Executive Summary

N-(2-methoxyethyl)methanesulfonamide is a functionalized sulfonamide derivative
characterized by a polar methanesulfonamide core (

) coupled with a flexible 2-methoxyethyl ether tail (

).[1] Unlike the parent compound methanesulfonamide (which is a crystalline solid, MP: 85-93
°C), the introduction of the ether side chain disrupts crystal lattice packing, rendering N-(2-
methoxyethyl)methanesulfonamide a liquid (oil) at room temperature.[1]

Consequently, the characterization of its interaction with organic solvents shifts from solid-liquid
equilibrium (SLE) to liquid-liquid miscibility (LLE).[1] This guide provides the theoretical
miscibility profile, comparative data from structural analogs, and the standard operating
procedures (SOPSs) required to empirically validate miscibility gaps in non-polar media.

Key Solvation Characteristics

e Primary State: Viscous Liquid / Oil (Yellow to Colorless).
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 Polarity Profile: Amphiphilic (Polar Head + Ether Linkage).
o Dominant Interaction: Hydrogen bond donation (NH) and acceptance (SOz, Ether O).

» Predicted Miscibility: Fully miscible with polar protic and aprotic solvents; potential miscibility
gaps in aliphatic hydrocarbons.[1]

Physicochemical Profile & Structural Logic

Understanding the solubility requires analyzing the competing moieties within the molecule.

Moiety Structure Function in Solvation

Strong dipole; H-bond
Sulfonyl Group acceptor.[1] Drives solubility in
DMSO, DMF, Water.

H-bond donor.[1] Facilitates
Amide Nitrogen solubility in Alcohols (MeOH,
EtOH).

H-bond acceptor. Increases
flexibility and lipophilicity
) compared to pure
Ether Linkage )
sulfonamides. Enhances
compatibility with Ethers (THF,

Dioxane).

Weak hydrophobic character.
o [1] Provides limited interaction
Methyl Termini ) )
with Chlorinated solvents

(DCM).

Thermodynamic Implication

For a liquid solute, the free energy of mixing (

) is governed by the enthalpy of mixing (

) rather than the enthalpy of fusion (
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» Favorable Mixing (

): Occurs with solvents capable of disrupting the intermolecular H-bonds of the sulfonamide
via stronger solute-solvent interactions (e.g., Methanol, Water).[1]

e Unfavorable Mixing (

): Occurs with non-polar solvents (e.g., Hexane) where the energy cost to break the
sulfonamide’s self-association outweighs the weak van der Waals forces with the solvent.[1]

Solubility & Miscibility Data

Since specific mole-fraction datasets for CAS 93501-85-0 are rare in public literature, we utilize
Structural Analog Interpolation validated against the parent sulfonamide data.

Predicted Miscibility Map

Based on functional group contribution methods (Hansen Solubility Parameters).
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Representative . .
Solvent Class Interaction Type Predicted Status
Solvents

) Water, Methanol, o
Polar Protic H-Bond Exchange Fully Miscible
Ethanol, Isopropanol

_ DMSO, DMF, ) ) o
Polar Aprotic o Dipole-Dipole Fully Miscible
Acetonitrile

) Dichloromethane ) ) ) o
Chlorinated Dipole-Induced Dipole  High Miscibility
(DCM), Chloroform

Esters/Ketones Ethyl Acetate, Acetone  H-Bond Acceptance High Miscibility
THF, 1,4-Dioxane, o ) C

Ethers Coordination High Miscibility
MTBE

Aromatics Toluene, Benzene Stacking (Weak) Moderate / Partial

. _ n-Hexane, Heptane, _ _ Immiscible / Phase

Aliphatics Dispersion (London) )

Cyclohexane Separation

Reference Data: Structural Analogs

The following data for Methanesulfonamide (Solid) serves as a baseline. The 2-methoxyethyl
derivative will exhibit higher solubility (or complete miscibility) in lipophilic solvents compared to
these values due to the lattice energy barrier being removed.[1]

Table 1: Mole Fraction Solubility (

) of Parent Methanesulfonamide at 318.15 K (Source: Derived from standard sulfonamide
solubility studies, e.g., J. Chem. Eng. Data)
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Mole Fraction ( Trend for N-(2-
Solvent o
) methoxyethyl) derivative
) Likely Miscible (Ether tail
1,4-Dioxane 2.619 o
affinity)
Acetone 1.630 Likely Miscible
Ethyl Acetate 1.471 Likely Miscible
Fully Miscible (Liquid state
Methanol 0.389
advantage)
Significantly Higher (Lipophilic
Toluene 0.274 g y Higher (Lipop
tail effect)
Low Miscibility (Phase
Cyclohexane 0.022

separation likely)

Interpretation: The parent solid has poor solubility in cyclohexane (

). The liquid derivative will likely form a biphasic system with alkanes but will be fully
miscible in dioxane, esters, and alcohols.

Experimental Protocols

To empirically define the solubility profile for your specific batch (e.g., for formulation or
purification), use the following self-validating protocols.

Protocol A: Visual Miscibility Screening (Binary
Systems)

For determining if the compound acts as a solvent or solute.[1]
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Objective: Define the miscibility window in solvents ranging from Water to Hexane.

e Preparation: Dispense 1.0 mL of N-(2-methoxyethyl)methanesulfonamide into a clear
borosilicate vial.

« Titration: Add the target solvent in 0.1 mL increments at 25°C.
» Observation: Vortex for 30 seconds after each addition.

o Clear: Miscible.[1]

o Cloudy/Turbid: Immiscibility (Emulsion).

o Layer Separation: Phase boundary established.[1]
e Endpoint: Continue until 10 mL of solvent is added (1:10 ratio).

o Temperature Stress: If miscible, cool to 4°C to check for phase separation (Upper Critical
Solution Temperature behavior).

Protocol B: Gravimetric Determination of Partition
Coefficient ()

Critical for drug development and extraction efficiency.

Objective: Quantify distribution between Water and n-Octanol (or Ethyl Acetate).

Equilibration: Mix 5 mL of n-Octanol (pre-saturated with water) and 5 mL of Water (pre-
saturated with octanol).

Solute Addition: Add 100 mg of N-(2-methoxyethyl)methanesulfonamide.

Agitation: Shake at 250 RPM for 24 hours at 25°C.

Separation: Centrifuge at 3000 RPM for 10 mins to break emulsion.

Analysis:
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o Remove aliquots from both phases.[1]
o Evaporate solvent under vacuum (using a Genevac or Rotovap).

o Weigh the residue or quantify via HPLC (UV detection at 210 nm).

e Calculation:

Visualization of Solvation Logic

The following diagram illustrates the decision matrix for solvent selection based on the
compound's structural thermodynamics.

N-(2-methoxyethyl)
methanesulfonamide

(Liquid Phase)

High Affinity / Moderate Affinity \ High Affinity Low Affinity

Mod. Polar / Chlorinated Polar Aprotic Non-Polar Aliphatic
(DCM, EtOAc, THF) (DMSO, DMF, Acetone) (Hexane, Heptane)

Mechanism: Mechanism:
Dipole-Dipole Interaction Weak Dispersion Only

Energetically Unfavorable

Polar Protic
(Water, MeOH, EtOH)

Mechanism:
H-Bond Network Formation

Result: Result:
Full Misc.ible Phase Separation
d (Biphasic)

Click to download full resolution via product page

Figure 1: Solvation thermodynamic decision tree. Green paths indicate miscibility driven by
enthalpy; red paths indicate phase separation driven by cohesive energy density differences.[1]

Applications in Synthesis & Purification[2]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://patents.google.com/patent/US3574740A/en
https://www.benchchem.com/product/b8784266/docs?utm_src=pdf-body-img#technical-guide-solubility-miscibility-profile-of-n-2-methoxyethyl-methanesulfonamide-1
https://patents.google.com/patent/US3574740A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8784266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

As a Reaction Solvent

Due to its high boiling point (predicted >200°C based on sulfonamide analogs) and polarity, N-
(2-methoxyethyl)methanesulfonamide can serve as a green alternative to DMF or NMP in
nucleophilic substitution reactions (

)-[1]

o Advantage: The ether tail provides chelation capability for metal cations (similar to glymes),
potentially accelerating reaction rates.

Purification Strategy (Extraction)

If the compound is a product in a synthesis mixture:

Dilute reaction mixture with Water.

Wash with Hexane/Heptane to remove non-polar impurities (The sulfonamide will stay in the
agueous/oily layer).

Extract the sulfonamide using Dichloromethane (DCM) or Ethyl Acetate.

Concentrate the organic layer to recover the pure oil.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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